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Compound of Interest

Compound Name: O-Methyllinalool, (-)-

Cat. No.: B15183299

Essential Safety and Handling Guide for O-
Methyllinalool, (-)-

Disclaimer: A specific Safety Data Sheet (SDS) for O-Methyllinalool, (-)- (CAS No. 137958-48-
6) is not readily available. The following information is compiled from data on structurally
related compounds, primarily Linalool and its enantiomers. This guide should be used for
preliminary planning and supplemented by a thorough risk assessment based on the actual
substance.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling O-Methyllinalool, (-)-. It includes
recommendations for personal protective equipment (PPE), and operational and disposal plans
to ensure safe laboratory practices.

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for compounds structurally related to O-
Methyllinalool, (-)-. This information is critical for understanding the substance's potential
hazards.
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Value (based on related

Property Citation
compounds)

Chemical Formula C11H200

Molecular Weight 168.28 g/mol
Assumed to be a liquid,

Appearance possibly colorless to light [11[2]
yellow.
Likely to have a characteristic

Odor ] ] [1]I2]
floral or citrus-like scent.

Boiling Point ~194-197 °C (for ()-Linalool) [1]
Combustible liquid; specific

) flash point not determined.
Flash Point [1]

Related compounds are

combustible.

Oral LD50 (Mouse)

2,200 mg/kg (for a related

compound)

[1]

Dermal LD50 (Rabbit)

5,610 mg/kg (for (x)-Linalool)

[1]

Hazards

Assumed to be a combustible
liquid. May cause skin and
serious eye irritation. May
cause an allergic skin reaction.

Harmful to aquatic life.

[1]3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.
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Protection Type

Recommended Equipment

Chemical safety goggles or a face shield are

Eye/Face )
required.
Chemical-resistant gloves (e.qg., nitrile rubber)
Ski and a lab coat are necessary. Ensure gloves are
in

inspected prior to use and replaced if damaged.

Change clothing if it becomes contaminated.[4]

Respiratory

Use in a well-ventilated area. If vapors or
aerosols are likely to be generated, a NIOSH-
approved respirator with an appropriate

cartridge may be necessary.

Body

A lab coat or chemical-resistant apron should be

worn.

Operational Plan: Handling and Storage

Handling:

Storage:

Wash hands thoroughly after handling.

Work in a well-ventilated laboratory, preferably within a chemical fume hood.
Avoid contact with skin, eyes, and clothing.[3]
Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and take precautionary measures against static discharge.[4]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

e The recommended storage temperature for a similar compound is 2 - 8 °C.
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Emergency Procedures

Incident

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water. If skin
irritation or a rash occurs, get medical

advice/attention.[2]

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. If symptoms

persist, seek medical attention.[3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.

Fire

Use dry chemical, carbon dioxide (COZ2), or
alcohol-resistant foam to extinguish.[2][4]
Vapors may be heavier than air and can spread

along floors.

Spill

Evacuate personnel from the area. Ensure
adequate ventilation. Absorb the spill with inert
material (e.g., sand, vermiculite) and place it in
a suitable, closed container for disposal.[6]

Prevent entry into drains and waterways.

Disposal Plan

Dispose of O-Methyllinalool, (-)- and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the chemical to
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enter drains or waterways. Contact a licensed professional waste disposal service to dispose of
this material.

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling of O-
Methyllinalool, (-)- in a laboratory setting.
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Caption: Safe handling workflow for O-Methyllinalool, (-)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
2. fishersci.com [fishersci.com]

» 3. extrasynthese.com [extrasynthese.com]

e 4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Personal protective equipment for handling O-
Methyllinalool, (-)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15183299#personal-protective-equipment-for-
handling-o-methyllinalool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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